Cas no 1250764-41-0 (2-(4-fluorophenyl)cyclopentan-1-ol)

• Product Name: 2-(4-fluorophenyl)cyclopentan-1-ol
• CAS No: 1250764-41-0
• MF: C₁₁H₁₃FO
• MW: 180.218726873398
• MDL: MFCD16818417
• CID: 5548512
• Update Time: 2026-03-11

2-(4-fluorophenyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 2-(4-fluorophenyl)-
• 2-(4-fluorophenyl)cyclopentan-1-ol
• 2-(4-fluorophenyl)cyclopentanol

• MDL： MFCD16818417
• Inchi： 1S/C11H13FO/c12-9-6-4-8(5-7-9)10-2-1-3-11(10)13/h4-7,10-11,13H,1-3H2
• InChI Key： HLSQYAFIFDWGKY-UHFFFAOYSA-N
• SMILES： C1(O)CCCC1C1=CC=C(F)C=C1

Additional information on 2-(4-fluorophenyl)cyclopentan-1-ol

2-(4-Fluorophenyl)cyclopentan-1-ol: A Comprehensive Overview

2-(4-Fluorophenyl)cyclopentan-1-ol (CAS No. 1250764-41-0) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, also referred to as 4-fluorophenyl cyclopentanol, is characterized by its unique structure, which combines a cyclopentane ring with a fluorophenyl group and a hydroxyl functional group. The presence of the fluorine atom in the phenyl ring introduces interesting electronic and steric properties, making this compound a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 2-(4-fluorophenyl)cyclopentan-1-ol in drug discovery. Researchers have explored its role as a precursor for bioactive molecules, particularly in the development of kinase inhibitors and receptor modulators. The compound's ability to form hydrogen bonds due to its hydroxyl group has been exploited in designing molecules with improved pharmacokinetic profiles. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 4-fluorophenyl cyclopentanol exhibit potent inhibitory activity against certain oncogenic kinases, suggesting their potential in anticancer therapy.

In the realm of agrochemicals, 2-(4-fluorophenyl)cyclopentan-1-ol has been investigated for its role in the synthesis of fungicides and herbicides. Its fluorinated phenyl group contributes to enhanced stability and selectivity, making it an attractive candidate for agricultural applications. A 2023 review in *Pest Management Science* emphasized the importance of such compounds in addressing the growing resistance of pests to conventional pesticides.

The synthesis of 2-(4-fluorophenyl)cyclopentan-1-ol typically involves multi-step processes, often starting from readily available starting materials such as cyclopentanone or 4-fluorophenol. One common approach is the alkylation of 4-fluorophenol with a cyclopentane derivative, followed by oxidation or reduction steps to achieve the desired stereochemistry. The stereochemistry of the hydroxyl group plays a crucial role in determining the compound's biological activity, as demonstrated by recent studies on enantiomeric excess (ee) in asymmetric synthesis.

From a materials science perspective, 4-fluorophenyl cyclopentanol has been explored as a monomer for polymer synthesis. Its ability to undergo various polymerization reactions, including free radical and step-growth polymerization, has led to the development of novel materials with tailored mechanical and thermal properties. A 2023 paper in *Macromolecules* reported on the use of this compound to create biodegradable polymers with applications in packaging and biomedical devices.

The physical properties of 2-(4-fluorophenyl)cyclopentan-1-ol are also noteworthy. It has a melting point of approximately 85°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various organic reactions. The compound's fluorescence properties have been studied extensively; it exhibits moderate fluorescence intensity under UV light, which could be harnessed for sensing applications.

In terms of safety and handling, 2-(4-fluorophenyl)cyclopentan-1-ol is generally considered non-hazardous under normal conditions. However, like many organic compounds, it should be handled with care to avoid prolonged exposure or inhalation. Proper personal protective equipment (PPE) should be used during synthesis and handling to ensure worker safety.

Looking ahead, the versatility of 4-fluorophenyl cyclopentanol suggests that it will continue to play a pivotal role in various scientific disciplines. Its unique combination of electronic properties, stereochemistry, and reactivity makes it an invaluable tool for researchers seeking innovative solutions across multiple industries.